Cas no 557-28-8 (Zinc propionate)

• Product Name: Zinc propionate
• CAS No: 557-28-8
• MF: C₆H₁₀O₄Zn
• MW: 211.55019903183
• MDL: MFCD00045937
• CID: 82527
• PubChem ID: 11189
• Update Time: 2025-11-02

Zinc propionate Chemical and Physical Properties

Names and Identifiers

• Zinc propionate
• zinc dipropionate
• zinc,propanoate
• ZINCPROPIONATE
• SCHEMBL148207
• ZINC PROPIONATE [HSDB]
• XDWXRAYGALQIFG-UHFFFAOYSA-L
• AV-23636
• Propionic acid zinc salt
• DTXSID10890510
• UNII-81PXA87XVC
• HSDB 1061
• EINECS 209-167-6
• zinc;propanoate
• Propanoic acid, zinc salt
• Gyna-plex
• FT-0632389
• Propanoic acid, zinc salt (2:1)
• zinc propanoate
• NS00080202
• EINECS 292-016-1
• Propanoic acid, zinc salt, basic
• 2-[(3-METHYLBENZOYL)AMINO]-4-(METHYLTHIO)BUTANOICACID
• ZINC PROPIONATE [MI]
• AV 23636
• Q27269264
• 557-28-8
• 81PXA87XVC
• Propionic acid, zinc salt
• 90529-81-0
• G77636

• MDL： MFCD00045937
• Inchi： 1S/2C3H6O2.Zn/c2*1-2-3(4)5;/h2*2H2,1H3,(H,4,5);/q;;+2/p-2
• InChI Key： XDWXRAYGALQIFG-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(CC)=O.[O-]C(CC)=O

Computed Properties

• Exact Mass: 209.98700
• Monoisotopic Mass: 74.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 34.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Shiny white flake crystals
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Soluble in alcohol, ether, chloroform. Miscible with ethanol; soluble in diethyl ether; slightly soluble in chloroform.
• PSA: 52.60000
• LogP: 0.80530
• Merck: 14,10153
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water (anhydrous 32g/100g water, 15 ℃), soluble in ethanol (17g/100g, 78 ℃; 2.8g/100g, 15 ℃)
• Vapor Pressure: Not available

Zinc propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)